N-(2-(methylthio)phenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide

• IUPAC Name: N-(2-methylsulfanylphenyl)-2-(oxan-4-ylmethoxy)pyridine-4-carboxamide
• InChI: InChI=1S/C19H22N2O3S/c1-25-17-5-3-2-4-16(17)21-19(22)15-6-9-20-18(12-15)24-13-14-7-10-23-11-8-14/h2-6,9,12,14H,7-8,10-11,13H2,1H3,(H,21,22)
• InChI Key: LFSHFRORZZOGGP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C2=CC(=NC=C2)OCC3CCOCC3
• Molecular Formula: C19H22N2O3S
• Molecular Weight: 358.5 g/mol

Description

N-(2-(methylthio)phenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide, also known as MTIPP, is a compound that has gained attention in the scientific community due to its potential therapeutic applications. MTIPP is a small molecule that belongs to the class of isonicotinamide derivatives and has been synthesized through various methods.

Scientific Research Applications

Organic Synthesis and Intermediates

This compound serves as an organic intermediate with borate and sulfonamide groups. . Its structure has been characterized using various techniques, including 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction. Density functional theory (DFT) calculations confirm the consistency between experimental and calculated crystal structures. Researchers can explore its reactivity and potential applications in organic synthesis.

Boronic Acid Compounds in Drug Synthesis

Boronic acid compounds, including aryl borates, play a crucial role in drug synthesis. Due to their high stability, low toxicity, and reactivity, they are valuable intermediates. Specifically:

• Drug Carriers : Boronic ester bonds are used in constructing stimulus-responsive drug carriers. .

Drug Delivery Systems

The compound’s borate linkages make it suitable for drug delivery systems. Examples include:

• .